Boc-L-Lys(Fmoc)(Me)-OH

• IUPAC Name: (2S)-6-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• InChI: InChI=1S/C27H34N2O6/c1-27(2,3)35-25(32)28-23(24(30)31)15-9-10-16-29(4)26(33)34-17-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,22-23H,9-10,15-17H2,1-4H3,(H,28,32)(H,30,31)/t23-/m0/s1
• InChI Key: TYYDOXKAXGPKGQ-QHCPKHFHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCCCN(C)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CCCCN(C)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)C(=O)O
• Molecular Formula: C27H34N2O6
• Molecular Weight: 482.6 g/mol

Description

“Boc-L-Lys(Fmoc)(Me)-OH” is a compound used in peptide synthesis. It is a derivative of the amino acid lysine, with protecting groups Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) attached to the amino groups.

Synthesis Analysis

The synthesis of Boc-L-Lys(Fmoc)(Me)-OH involves the protection of the amino groups of lysine with Boc and Fmoc. The Boc group can be removed using mild methods such as the use of oxalyl chloride. The Fmoc group can be removed under basic conditions. The synthesis also involves the use of solid-phase peptide synthesis (SPPS) methods.

Molecular Structure Analysis

The molecular structure of Boc-L-Lys(Fmoc)(Me)-OH includes the lysine amino acid backbone with the Boc and Fmoc protecting groups attached to the amino groups.

Chemical Reactions Analysis

The key chemical reactions involved in the use of Boc-L-Lys(Fmoc)(Me)-OH are the attachment and removal of the protecting groups. The Boc group can be removed using mild methods such as the use of oxalyl chloride. The Fmoc group can be removed under basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of Boc-L-Lys(Fmoc)(Me)-OH include a predicted boiling point of 653.7±55.0 °C, a predicted density of 1.169±0.06 g/cm3, and it is slightly soluble in water.

Mechanism of Action

The mechanism of action of Boc-L-Lys(Fmoc)(Me)-OH in peptide synthesis involves the protection of the amino groups during the synthesis process, preventing unwanted side reactions. The protecting groups can then be removed under specific conditions to allow for further reactions.

Future Directions

The use of Boc-L-Lys(Fmoc)(Me)-OH in peptide synthesis is a well-established method. Future directions may involve the development of more efficient methods for the attachment and removal of protecting groups, as well as the synthesis of more complex peptides.